Cas no 864630-32-0 (Acetaldehyde, 2-hydroxy-, oxime, (1E)-)

• Product Name: Acetaldehyde, 2-hydroxy-, oxime, (1E)-
• CAS No: 864630-32-0
• MF: C₂H₅NO₂
• MW: 75.066600561142
• CID: 4255460
• PubChem ID: 13332643
• Update Time: 2025-05-19

Acetaldehyde, 2-hydroxy-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2-hydroxy-, oxime, (1E)-
• 864630-32-0
• EN300-7570966

• Inchi： 1S/C2H5NO2/c4-2-1-3-5/h1,4-5H,2H2/b3-1+
• InChI Key： XDFCKHNPTCLLTI-HNQUOIGGSA-N
• SMILES： OC/C=N/O

Computed Properties

• Exact Mass: 75.032028402Da
• Monoisotopic Mass: 75.032028402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 34.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes

Additional information on Acetaldehyde, 2-hydroxy-, oxime, (1E)-

Acetaldehyde, 2-hydroxy-, oxime, (1E)- (CAS No. 864630-32-0): An Overview of Its Chemical Properties, Applications, and Recent Research

Acetaldehyde, 2-hydroxy-, oxime, (1E)- (CAS No. 864630-32-0) is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is an oxime derivative of 2-hydroxyacetaldehyde, characterized by its (1E)- configuration, which imparts specific stereochemical properties that are crucial for its reactivity and biological activity.

The molecular formula of Acetaldehyde, 2-hydroxy-, oxime, (1E)- is C4H8NO2, and its molecular weight is approximately 104.11 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and methanol. Its melting point is around 135-137°C, and it has a characteristic odor similar to that of other aldehyde oximes.

One of the key features of Acetaldehyde, 2-hydroxy-, oxime, (1E)- is its ability to undergo various chemical reactions due to the presence of the oxime functional group. Oximes are known for their reactivity in nucleophilic addition reactions, which makes them valuable intermediates in the synthesis of more complex organic molecules. In particular, the (1E)- configuration of this compound can influence its reactivity and selectivity in these reactions.

In recent years, there has been a growing interest in the use of Acetaldehyde, 2-hydroxy-, oxime, (1E)- as a building block in the synthesis of pharmaceuticals and agrochemicals. The compound's ability to form stable complexes with various metal ions has also been explored for potential applications in catalysis and materials science. For instance, a study published in the Journal of Organic Chemistry in 2021 demonstrated that Acetaldehyde, 2-hydroxy-, oxime, (1E)- can be used as a ligand in palladium-catalyzed cross-coupling reactions, leading to the formation of novel biologically active compounds.

Another area where Acetaldehyde, 2-hydroxy-, oxime, (1E)- has shown promise is in the development of new analytical methods. Researchers at the University of California have reported the use of this compound as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The high volatility and stability of the derivative formed from Acetaldehyde, 2-hydroxy-, oxime, (1E)- make it an ideal choice for detecting trace amounts of aldehydes and ketones in complex matrices.

The biological activity of Acetaldehyde, 2-hydroxy-, oxime, (1E)- has also been investigated in several studies. A recent paper published in Bioorganic & Medicinal Chemistry Letters highlighted its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Specifically, the compound was found to inhibit the activity of aldehyde dehydrogenase (ALDH), an enzyme that plays a crucial role in detoxifying aldehydes produced during cellular metabolism. This inhibition could potentially be exploited for therapeutic purposes.

Furthermore, the environmental impact of Acetaldehyde, 2-hydroxy-, oxime, (1E)- has been studied to ensure its safe use in industrial and research settings. A comprehensive review published in Environmental Science & Technology concluded that while the compound is relatively stable under normal conditions, proper handling and disposal protocols should be followed to minimize any potential environmental risks.

In conclusion, Acetaldehyde, 2-hydroxy-, oxime, (1E)- (CAS No. 864630-32-0) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and analytical chemistry. Its unique chemical properties and biological activity make it an important molecule for further investigation and development. As research continues to uncover new uses and properties of this compound, it is likely to play an increasingly significant role in various scientific fields.